Potassium metabisulfite
Potassium metabisulfite
Potassium metabisulfite appears as a white granular or powdery solid with a sharp odor of sulfur dioxide. Decomposes at 150 to 190 °C. Density 2.3 g / cm3. Contact severely irritates skin, eyes, and mucous membranes. Low toxicity. Used as a food preservative and an antioxidant.
Brand Name:
Vulcanchem
CAS No.:
16731-55-8
VCID:
VC20912620
InChI:
InChI=1S/K.H2O5S2/c;1-6(2)7(3,4)5/h;(H,1,2)(H,3,4,5)
SMILES:
[O-]S(=O)S(=O)(=O)[O-].[K+].[K+]
Molecular Formula:
H2KO5S2
Molecular Weight:
185.25 g/mol
Potassium metabisulfite
CAS No.: 16731-55-8
Cat. No.: VC20912620
Molecular Formula: H2KO5S2
Molecular Weight: 185.25 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Potassium metabisulfite appears as a white granular or powdery solid with a sharp odor of sulfur dioxide. Decomposes at 150 to 190 °C. Density 2.3 g / cm3. Contact severely irritates skin, eyes, and mucous membranes. Low toxicity. Used as a food preservative and an antioxidant. |
|---|---|
| CAS No. | 16731-55-8 |
| Molecular Formula | H2KO5S2 |
| Molecular Weight | 185.25 g/mol |
| Standard InChI | InChI=1S/K.H2O5S2/c;1-6(2)7(3,4)5/h;(H,1,2)(H,3,4,5) |
| Standard InChI Key | QYFCZKXURBJLPZ-UHFFFAOYSA-N |
| SMILES | [O-]S(=O)S(=O)(=O)[O-].[K+].[K+] |
| Canonical SMILES | OS(=O)S(=O)(=O)O.[K] |
| Colorform | White crystals or crystalline powder White powde |
| Melting Point | Decomposes at approximately 150 °C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator